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Compound of Interest

Compound Name: 4-(2-Cyclopropoxyethoxy)phenol

CAS No.: 885274-40-8

Cat. No.: B1527771

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-(2-Cyclopropoxyethoxy)phenol is a substituted phenolic compound with potential

applications in medicinal chemistry and drug discovery. Its structure, featuring a phenol, an

ether linkage, and a cyclopropyl group, suggests its utility as a building block in the synthesis of

more complex molecules. Phenolic compounds are a well-established class of molecules with a

wide range of biological activities, and their derivatives are frequently explored in the

development of new therapeutic agents.[1][2] The ether and cyclopropyl moieties can influence

the compound's lipophilicity, metabolic stability, and binding interactions with biological targets.

This document provides comprehensive guidelines for the safe handling, storage, and potential

applications of 4-(2-Cyclopropoxyethoxy)phenol in a research setting. The protocols are

designed to ensure scientific integrity and user safety.

Compound Profile
Below is a summary of the key chemical properties of 4-(2-Cyclopropoxyethoxy)phenol.
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Property Value Source

CAS Number 885274-40-8 [3]

Molecular Formula C₁₁H₁₄O₃ [3]

Molecular Weight 194.23 g/mol [3]

Appearance Varies (consult supplier) N/A

Solubility
Soluble in organic solvents

such as DMSO and ethanol.

Inferred from general phenol

properties

I. Safety, Handling, and Storage
The following guidelines are based on best practices for handling phenolic compounds. A

comprehensive risk assessment should be conducted before commencing any work.[4]

Hazard Identification and Personal Protective Equipment
(PPE)
4-(2-Cyclopropoxyethoxy)phenol, as a phenolic derivative, should be handled with caution.

Phenols are generally toxic and corrosive.[5][6]

Skin and Eye Contact: Can cause severe burns and eye damage.[6] Always wear a lab coat,

chemical-resistant gloves (neoprene or double-layered nitrile), and chemical splash goggles.

[5][7] A face shield is recommended when handling larger quantities.[5]

Inhalation: Avoid inhaling dust or vapors.[8] All handling of the solid compound and

preparation of solutions should be performed in a certified chemical fume hood.[7][9]

Ingestion: Toxic if swallowed.[6] Do not eat, drink, or smoke in the laboratory.

Storage
Proper storage is crucial to maintain the integrity of the compound and ensure safety.

Temperature: Store in a refrigerator at 2-8°C.[3]
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Atmosphere: Store in a tightly sealed container under an inert atmosphere (e.g., argon or

nitrogen) to prevent oxidation.[9] Keep in a dry environment.[3]

Location: Store in a well-ventilated area, away from incompatible materials such as strong

oxidizing agents, strong bases, and metals.[4][8] It is recommended to store all chemicals

below eye level.[9]

Spill and Waste Management
Spills: In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite or

sand) and place it in a sealed container for disposal.[4] Clean the spill area with soap and

water.[5] For larger spills, evacuate the area and follow institutional emergency procedures.

Waste Disposal: Dispose of waste containing 4-(2-Cyclopropoxyethoxy)phenol in
accordance with local, state, and federal regulations for hazardous chemical waste.[9]

II. Application Notes
While specific biological activities for 4-(2-Cyclopropoxyethoxy)phenol are not extensively

documented in publicly available literature, its structural similarity to precursors of

pharmaceutical agents like Betaxolol suggests its potential as an intermediate in organic

synthesis.[10][11][12] Phenolic compounds, in general, are investigated for a wide range of

bioactivities, including antioxidant and cytotoxic effects.[13][14][15]

Therefore, the primary applications for this compound in a research setting are likely to be:

Synthetic Intermediate: As a starting material or building block for the synthesis of more

complex molecules for drug discovery programs.

Screening Compound: For use in high-throughput screening assays to identify novel

biological activities.

III. Experimental Protocols
The following protocols are provided as a starting point for the use of 4-(2-
Cyclopropoxyethoxy)phenol in a research laboratory.
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Protocol for Preparation of a Stock Solution
This protocol describes the preparation of a 10 mM stock solution in Dimethyl Sulfoxide

(DMSO).

Rationale: DMSO is a common solvent for dissolving organic molecules for use in biological

assays. A concentrated stock solution allows for easy dilution to working concentrations.

Materials:

4-(2-Cyclopropoxyethoxy)phenol

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes

Procedure:

Pre-weighing Preparation: In a chemical fume hood, allow the container of 4-(2-
Cyclopropoxyethoxy)phenol to equilibrate to room temperature before opening to prevent

condensation of moisture.

Weighing: Carefully weigh out 1.94 mg of 4-(2-Cyclopropoxyethoxy)phenol into a sterile

microcentrifuge tube.

Dissolution: Add 1.0 mL of anhydrous DMSO to the tube containing the compound.

Mixing: Vortex the tube until the solid is completely dissolved. Gentle warming in a water

bath (not exceeding 37°C) may be necessary to aid dissolution.

Storage: Store the 10 mM stock solution at -20°C in small aliquots to avoid repeated freeze-

thaw cycles.

Workflow for Stock Solution Preparation
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Caption: Workflow for preparing a 10 mM stock solution.

Protocol for In Vitro Cytotoxicity Assay
This protocol provides a general method for assessing the cytotoxic effects of 4-(2-
Cyclopropoxyethoxy)phenol on a cancer cell line (e.g., HeLa) using an MTT assay.[16]
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Rationale: The MTT assay is a colorimetric assay for assessing cell metabolic activity.

NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells

present. This is a common initial screening assay for novel compounds.

Materials:

HeLa cells (or other suitable cell line)

Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS)

10 mM stock solution of 4-(2-Cyclopropoxyethoxy)phenol in DMSO

96-well cell culture plates

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

Solubilization buffer (e.g., 10% SDS in 0.01 M HCl)

Multi-channel pipette

Plate reader

Procedure:

Cell Seeding: Seed HeLa cells in a 96-well plate at a density of 5,000 cells per well in 100 µL

of DMEM with 10% FBS. Incubate for 24 hours at 37°C in a 5% CO₂ incubator.

Compound Treatment:

Prepare serial dilutions of the 10 mM stock solution in culture medium to achieve final

concentrations ranging from, for example, 0.1 µM to 100 µM.

Include a vehicle control (medium with the same percentage of DMSO as the highest

compound concentration) and a positive control for cytotoxicity (e.g., doxorubicin).

Remove the old medium from the cells and add 100 µL of the medium containing the

different concentrations of the compound.
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Incubation: Incubate the plate for 48 hours at 37°C in a 5% CO₂ incubator.

MTT Assay:

Add 10 µL of MTT solution to each well and incubate for 4 hours.

Add 100 µL of solubilization buffer to each well and incubate overnight to dissolve the

formazan crystals.

Data Acquisition: Measure the absorbance at 570 nm using a plate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and

determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by

50%).

Workflow for In Vitro Cytotoxicity Assay
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Caption: General workflow for an in vitro cytotoxicity assay.
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IV. Conclusion
4-(2-Cyclopropoxyethoxy)phenol is a valuable research chemical with potential applications

in synthetic and medicinal chemistry. Adherence to strict safety protocols is paramount when

handling this and other phenolic compounds. The provided protocols offer a foundation for

incorporating this compound into research workflows, from basic solution preparation to

preliminary biological screening. Further investigation is warranted to elucidate its specific

biological activities and potential therapeutic applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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